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Compound of Interest

Compound Name: (14Z)-Tetradecenoyl-CoA

Cat. No.: B15599287 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (14Z)-Tetradecenoyl-CoA is not readily

available. The following guidance is based on the safety profiles of structurally similar long-

chain fatty acyl-CoA compounds, such as Oleoyl-CoA and Palmitoyl-CoA, and general

laboratory safety protocols.[1][2] It is imperative to handle this reagent with care, assuming it

may be hazardous until thoroughly investigated.[3]

This document provides researchers, scientists, and drug development professionals with

immediate, essential information for the safe handling, storage, and disposal of (14Z)-
Tetradecenoyl-CoA.

Personal Protective Equipment (PPE)
When handling (14Z)-Tetradecenoyl-CoA, especially in its solid, lyophilized form, adherence

to standard laboratory PPE protocols is crucial to minimize exposure and prevent

contamination. The usual precautionary measures for handling chemicals should be followed.

[1][2]
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PPE Category Item Specifications & Use

Eye Protection Safety Glasses

Must be worn to protect

against dust particles and

potential splashes. Should

meet ANSI Z87.1 standards.

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended for incidental

contact.[4] Gloves should be

inspected before use and

changed immediately if

contaminated.

Body Protection Lab Coat

A standard lab coat is required

to protect clothing and skin

from potential contamination.

Respiratory Protection Not generally required

As the substance is not

classified as hazardous,

respiratory protection is not

typically required under normal

handling conditions.[1][2]

However, if handling large

quantities of powder outside of

a fume hood, a dust mask may

be considered.

Foot Protection Closed-toe shoes

Required in all laboratory

settings to protect against

spills and falling objects.

Operational Plan: Safe Handling and Storage
Proper handling and storage are vital for maintaining the integrity of (14Z)-Tetradecenoyl-CoA
and ensuring a safe laboratory environment.

Step-by-Step Handling Procedure:
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Preparation: Designate a clean and uncluttered workspace. Ensure that an eyewash station

and safety shower are accessible.

Don PPE: Put on a lab coat, safety glasses, and nitrile gloves.

Weighing (if solid): Carefully weigh the lyophilized powder in a chemical fume hood or on a

designated benchtop, minimizing the creation of dust.

Reconstitution (if applicable): If preparing a solution, add the desired solvent slowly to the

solid. A stock solution can be made by dissolving in water at a concentration of

approximately 10 mg/ml.[3] Cap the vial securely and vortex gently to mix.

Clean-up: After handling, wipe down the work surfaces with an appropriate cleaning agent.

Dispose of contaminated PPE and waste according to the disposal plan. Wash hands

thoroughly.

Storage Conditions:

Form
Storage
Temperature

Duration
Special
Considerations

Solid (Lyophilized) -20°C ≥ 4 years[3]
Store in a tightly

sealed container.

Aqueous Solution -20°C
Not recommended for

more than one day[3]

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

Disposal Plan
As (14Z)-Tetradecenoyl-CoA is not classified as a hazardous substance based on available

data for similar compounds, disposal should follow institutional and local guidelines for non-

hazardous chemical waste.[1][2]

Waste Disposal Guidelines:
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Waste Type Disposal Method

Solid Waste
Dispose of in the regular laboratory trash,

unless institutional policy dictates otherwise.

Aqueous Solutions

May be disposed of down the drain with copious

amounts of water, subject to local and

institutional regulations.

Contaminated PPE
Dispose of gloves and other disposable items in

the regular laboratory trash.

Empty Containers

Rinse empty containers thoroughly with a

suitable solvent before disposing of them in the

regular trash.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.

Emergency Procedures
In case of accidental exposure, follow these first-aid measures:

Exposure Route First-Aid Procedure

Inhalation
Move to fresh air. If symptoms persist, consult a

physician.[1][2]

Skin Contact

The product is generally not an irritant.[1][2] In

case of contact, wash the affected area with

soap and water.

Eye Contact

Rinse the opened eye for several minutes under

running water.[1][2] If irritation persists, seek

medical attention.

Ingestion If symptoms persist, consult a doctor.[1][2]

Experimental Workflow
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Handling Workflow for (14Z)-Tetradecenoyl-CoA

Preparation Handling Post-Handling

1. Clean Workspace 2. Don PPE
(Lab Coat, Glasses, Gloves) 3. Weigh Solid 4. Reconstitute Solution 5. Clean Workspace 6. Dispose of Waste 7. Store Aliquots at -20°C

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of (14Z)-Tetradecenoyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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